Cas no 2229306-47-0 (5-(3-ethynylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3-ethynylphenyl)-1,3-oxazolidin-2-one
• CAS No: 2229306-47-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 6030012
• PubChem ID: 165765463
• Update Time: 2025-10-21

5-(3-ethynylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethynylphenyl)-1,3-oxazolidin-2-one
• 2229306-47-0
• EN300-1755710

• Inchi： 1S/C11H9NO2/c1-2-8-4-3-5-9(6-8)10-7-12-11(13)14-10/h1,3-6,10H,7H2,(H,12,13)
• InChI Key： MNQNLTAUSHFHQQ-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC=C(C#C)C=1)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(3-ethynylphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(3-ethynylphenyl)-1,3-oxazolidin-2-one (CAS No. 2229306-47-0)

5-(3-ethynylphenyl)-1,3-oxazolidin-2-one (CAS No. 2229306-47-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the oxazolidinone class, which is well-known for its broad spectrum of pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a 3-ethynylphenyl substituent in its molecular structure introduces additional functionality, making it a promising candidate for further investigation in drug discovery and development.

The 1,3-oxazolidin-2-one core is a five-membered heterocycle containing an oxygen atom and two nitrogen atoms. This structural motif is known for its stability and ability to engage in various non-covalent interactions with biological targets, such as enzymes and receptors. The 3-ethynylphenyl group, on the other hand, introduces a reactive site that can be further modified through cross-coupling reactions, allowing for the synthesis of derivatives with tailored biological properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5-(3-ethynylphenyl)-1,3-oxazolidin-2-one, making it more accessible for research purposes. The synthesis typically involves the condensation of appropriate precursors under controlled conditions, followed by functionalization at the phenyl ring. This approach has been optimized to ensure high yield and purity, facilitating its use in both academic and industrial settings.

In terms of biological activity, preliminary studies have suggested that 5-(3-ethynylphenyl)-1,3-oxazolidin-2-one exhibits promising properties as an antimicrobial agent. The combination of the oxazolidinone core and the 3-ethynylphenyl substituent appears to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its ability to form hydrogen bonds and π-stacking interactions with biological targets makes it a versatile scaffold for drug design.

One of the most intriguing aspects of this compound is its potential application in the development of novel anticancer agents. Oxazolidinones have been extensively studied for their ability to inhibit protein-protein interactions involved in tumor growth and progression. The 3-ethynylphenyl group can be exploited to enhance binding affinity through covalent modifications or by tuning electronic properties via substituent effects. Recent computational studies have highlighted the binding potential of this compound to specific cancer-related proteins, suggesting its therapeutic relevance.

The pharmacokinetic profile of 5-(3-ethynylphenyl)-1,3-oxazolidin-2-one is another critical area of interest. Initial pharmacokinetic studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Furthermore, its stability under physiological conditions makes it a suitable candidate for further development into a drug candidate. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

From a synthetic chemistry perspective, the 3-ethynylphenyl group provides an excellent handle for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of diverse aryl or vinyl groups at specific positions on the phenyl ring, enabling the generation of a library of analogs with varying biological activities. Such combinatorial approaches are increasingly employed in drug discovery programs to identify lead compounds with optimized pharmacological profiles.

The versatility of 5-(3-ethynylphenyl)-1,3-oxazolidin-2-one also extends to its application in material science and nanotechnology. The compound's ability to self-assemble into ordered structures has been explored for potential use in drug delivery systems or as building blocks for supramolecular materials. These applications leverage the unique intermolecular interactions inherent in oxazolidinones and their derivatives.

In conclusion,5-(3-ethynylphenyl)-1,3-oxazolidin-2-one (CAS No. 2229306-47-0) represents a fascinating compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features offer opportunities for innovative drug design while its synthetic accessibility allows for rapid exploration of new derivatives. As research continues to uncover its biological activities and applications,5-(3-ethynylphenyl)-1,3-oxazolidin-2-one is poised to play an important role in future therapeutic developments.